Cas no 777888-09-2 (4-(Azetidin-2-yl)benzonitrile)

• Product Name: 4-(Azetidin-2-yl)benzonitrile
• CAS No: 777888-09-2
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 5778640
• PubChem ID: 55255998
• Update Time: 2025-06-08

4-(Azetidin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 777888-09-2
• 4-(azetidin-2-yl)benzonitrile
• AT22964
• (R)-4-(AZETIDIN-2-YL)BENZONITRILE
• EN300-1854471
• AKOS006295320
• Benzonitrile, 4-(2-azetidinyl)-
• 4-(Azetidin-2-yl)benzonitrile

• Inchi： 1S/C10H10N2/c11-7-8-1-3-9(4-2-8)10-5-6-12-10/h1-4,10,12H,5-6H2
• InChI Key： JFLDGEJJWGPGAK-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 299.1±33.0 °C(Predicted)
• pka: 10.07±0.40(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(Azetidin-2-yl)benzonitrile

Introduction to 4-(Azetidin-2-yl)benzonitrile (CAS No. 777888-09-2)

4-(Azetidin-2-yl)benzonitrile is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a benzene ring with an azetidine moiety. This compound, identified by the chemical abstracts service number CAS No. 777888-09-2, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The benzonitrile group and the azetidine ring contribute to its distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural configuration of 4-(Azetidin-2-yl)benzonitrile facilitates diverse chemical transformations, which are crucial for medicinal chemistry research. The presence of the nitrile group enhances its reactivity, allowing for further functionalization through nucleophilic addition or substitution reactions. Meanwhile, the azetidine ring, a five-membered heterocycle, introduces conformational flexibility and potential binding interactions with biological targets. These features make it an attractive scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. Among these, azetidine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of the azetidine moiety into pharmacophores has been linked to enhanced binding affinity and improved metabolic stability, attributes that are highly desirable in drug development.

4-(Azetidin-2-yl)benzonitrile has been explored in several cutting-edge studies as a key intermediate in the synthesis of novel compounds. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in disease pathways. One notable example is its application in creating small-molecule inhibitors for kinases, which play a pivotal role in signal transduction and are often dysregulated in cancerous cells. The benzonitrile group serves as a pharmacophoric element that interacts with the active site of these enzymes, while the azetidine ring contributes to the overall molecular shape and binding affinity.

The compound's versatility extends to its role in peptidomimetics, where it serves as a scaffold for mimicking peptide sequences without the need for peptide bonds. This approach is particularly useful in designing drugs that evade proteolytic degradation while maintaining biological activity. Recent advancements in computational chemistry have further enhanced the utility of 4-(Azetidin-2-yl)benzonitrile by enabling precise modeling of its interactions with biological targets. Such simulations have guided the optimization of lead compounds towards higher efficacy and selectivity.

The synthesis of 4-(Azetidin-2-yl)benzonitrile involves multi-step organic reactions that highlight the compound's synthetic accessibility. Common methodologies include cyclization reactions followed by nucleophilic substitution or coupling techniques to introduce the desired functional groups. The precision required in these synthetic steps underscores the importance of high-purity starting materials and controlled reaction conditions to achieve optimal yields and product integrity.

In conclusion, 4-(Azetidin-2-yl)benzonitrile represents a compelling compound within pharmaceutical chemistry due to its structural features and potential applications. Its unique combination of a benzonitrile group and an azetidine ring makes it a versatile intermediate for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play a pivotal role in advancing drug discovery efforts across various therapeutic domains.